Cas no 857494-19-0 (3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione)

• Product Name: 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione
• CAS No: 857494-19-0
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5447025
• Update Time: 2025-05-26

3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione

• Inchi： 1S/C15H19N3O2/c19-14-10-13(15(20)16-14)18-8-6-17(7-9-18)11-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,16,19,20)
• InChI Key： WBNDFEDHENZPNW-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(N2CCN(CC3=CC=CC=C3)CC2)C1=O

Additional information on 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione

3-(4-Benzylpiperazin-1-yl)pyrrolidine-2,5-dione: A Comprehensive Overview

3-(4-Benzylpiperazin-1-yl)pyrrolidine-2,5-dione, also known by its CAS number CAS No 857494-19-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione comprises a pyrrolidine ring system fused with a dione moiety, which is further substituted with a piperazine group at the 3-position. The piperazine ring is itself substituted with a benzyl group at the 4-position, adding complexity and potential bioactivity to the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly their role as scaffolds for drug design. The presence of multiple nitrogen atoms in both the pyrrolidine and piperazine rings suggests potential for hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and target binding.

In terms of synthesis, researchers have explored various routes to construct this compound efficiently. One notable approach involves the use of click chemistry principles, leveraging the reactivity of azides and alkynes under copper catalysis to form stable triazole linkages within the molecule.

The pharmacological profile of CAS No 857494-19-0 has been investigated in several recent studies, with promising results in anti-inflammatory and antioxidant assays. These findings underscore its potential as a lead compound for developing therapeutic agents targeting oxidative stress-related diseases.

Beyond pharmacology, this compound has shown utility in materials science applications, particularly as a precursor for advanced polymers and nanomaterials. Its ability to form robust networks through hydrogen bonding makes it an attractive candidate for high-performance materials.

In conclusion, 3-(4-benzylpiperazin-1-yl)pyrrolidine-2,5-dione, or CAS No 857494-19-0, represents a versatile compound with diverse applications across multiple scientific domains. Ongoing research continues to unlock its full potential, positioning it as a key player in future advancements in chemistry and medicine.